Cas no 89584-26-9 (N,N-Dimethyl-1,3-dioxolane-4-methylamine)

• Product Name: N,N-Dimethyl-1,3-dioxolane-4-methylamine
• CAS No: 89584-26-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 2085897
• Update Time: 2025-08-05

N,N-Dimethyl-1,3-dioxolane-4-methylamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1,3-dioxolane-4-methylamine
• 1-(1,3-Dioxolan-4-yl)-N,N-dimethylmethanamine

• Inchi： 1S/C6H13NO2/c1-7(2)3-6-4-8-5-9-6/h6H,3-5H2,1-2H3
• InChI Key： VBLJBOQOZHMHGR-UHFFFAOYSA-N
• SMILES： O1COCC1CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85.1
• Topological Polar Surface Area: 21.7

Experimental Properties

• Color/Form: NA
• Flash Point: 143.0±11.6 °C

N,N-Dimethyl-1,3-dioxolane-4-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on N,N-Dimethyl-1,3-dioxolane-4-methylamine

N,N-Dimethyl-1,3-dioxolane-4-methylamine: A Comprehensive Overview

The compound with CAS No 89584-26-9, commonly referred to as N,N-Dimethyl-1,3-dioxolane-4-methylamine, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of the dioxolane family, which is known for its unique structural properties and versatile applications. In recent years, advancements in synthetic chemistry and materials science have shed new light on the potential uses and mechanisms of N,N-Dimethyl-1,3-dioxolane-4-methylamine.

N,N-Dimethyl-1,3-dioxolane-4-methylamine exhibits a distinctive chemical structure characterized by a dioxolane ring (a five-membered cyclic ether) with a methylamine substituent at the 4-position and two methyl groups attached to the nitrogen atom. This configuration imparts the molecule with unique electronic and steric properties. The compound's structure has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy, which have provided detailed insights into its bonding and molecular geometry.

One of the most notable aspects of N,N-Dimethyl-1,3-dioxolane-4-methylamine is its reactivity. Recent research has highlighted its ability to act as a nucleophile in various organic reactions, making it a valuable intermediate in the synthesis of complex molecules. For instance, studies published in leading chemistry journals have demonstrated its role in the formation of heterocyclic compounds, which are essential components in pharmaceuticals and agrochemicals.

The synthesis of N,N-Dimethyl-1,3-dioxolane-4-methylamine has also been optimized through innovative methodologies. Traditional methods involved multi-step processes with low yields, but recent advancements have introduced more efficient routes utilizing catalytic systems and green chemistry principles. These improvements not only enhance the scalability of production but also align with global sustainability goals.

In terms of applications, N,N-Dimethyl-1,3-dioxolane-4-methylamine finds utility in diverse fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as oncology and infectious diseases. Additionally, its use in polymer chemistry has been explored for developing advanced materials with tailored properties.

Recent breakthroughs in computational chemistry have further expanded our understanding of N,N-Dimethyl-1,3-dioxolane-4-methylamine's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic distribution and reactivity patterns, enabling more precise predictions for its role in chemical reactions.

Moreover, environmental considerations have prompted researchers to investigate the biodegradation pathways of N,N-Dimethyl-1,3-dioxolane-4-methylamine. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This information is crucial for industries aiming to adopt more eco-friendly practices.

In conclusion, N,N-Dimethyl-1,3-dioxolane-4-methylamine (CAS No 89584-26-9) stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, reactivity, and versatile applications make it a subject of ongoing research interest. As advancements in chemical synthesis and computational modeling continue to evolve, we can expect even greater insights into this remarkable molecule's capabilities.